Cas no 2172028-28-1 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid
• CAS No: 2172028-28-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6446711
• PubChem ID: 165807532
• Update Time: 2025-06-10

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxy}acetic acid
• EN300-1546784
• 2172028-28-1

• Inchi： 1S/C26H30N2O6/c1-15(2)22(13-23(29)28-34-24(25(30)31)16-11-12-16)27-26(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22,24H,11-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： GIWBABZNKISLPX-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid

Introduction to 2-Cyclopropyl-2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic Acid (CAS No. 2172028-28-1)

2-Cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid (CAS No. 2172028-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage, which collectively contribute to its potential therapeutic applications.

The cyclopropyl group in this compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design. The presence of the Fmoc protecting group ensures that the amino functionality remains unreactive during synthesis, allowing for precise control over the chemical reactions involved in the preparation of this compound. The amide linkage further adds to the compound's structural complexity and can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid in various therapeutic areas. One notable application is in the development of novel antibiotics. The unique combination of functional groups in this compound may confer enhanced antibacterial activity against multidrug-resistant pathogens, a critical issue in modern medicine. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for further investigation.

In addition to its antibacterial properties, this compound has also shown promise in the treatment of neurodegenerative diseases. The cyclopropyl group and the Fmoc protecting group may influence the compound's ability to cross the blood-brain barrier, which is crucial for effective treatment of conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in neurodegeneration, potentially offering a new therapeutic approach.

The synthesis of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. The first step typically involves the formation of the Fmoc-protected amino acid derivative, followed by coupling with an appropriate amine or alcohol to form the amide or ester linkage. Subsequent steps may include deprotection and functionalization to introduce additional moieties that enhance the compound's biological activity.

The physicochemical properties of this compound have been extensively studied to understand its behavior in biological systems. It has been found to exhibit good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. The compound's stability under different pH conditions and its resistance to enzymatic degradation are also important factors that contribute to its potential as a therapeutic agent.

In conclusion, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid (CAS No. 2172028-28-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it an exciting area of study for scientists and researchers working on developing new treatments for bacterial infections and neurodegenerative diseases. Further research is warranted to fully explore its clinical potential and optimize its use in therapeutic settings.